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Compound of Interest

Compound Name: Foramsulfuron-d6

Cat. No.: B15612524

In-Depth Technical Guide: Foramsulfuron-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Foramsulfuron-d6, a deuterated
analog of the herbicide Foramsulfuron. This guide is intended for professionals in research and
development who utilize isotopically labeled standards for quantitative analysis.

Core Compound Information

Foramsulfuron-d6 serves as an ideal internal standard for the quantification of Foramsulfuron
in various matrices using mass spectrometry-based methods. Its physical and chemical
properties closely mirror the parent compound, while its distinct mass allows for precise
differentiation in complex samples.

Molecular Formula: C17DsH14NeO7S[1][2]

CAS Number: While a specific CAS number for Foramsulfuron-dé6 is not assigned, the CAS
number for the unlabeled parent compound, Foramsulfuron, is 173159-57-4[2][3][4]. It is
standard practice to reference the unlabeled compound's CAS number for its isotopically
labeled counterparts.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15612524?utm_src=pdf-interest
https://www.benchchem.com/product/b15612524?utm_src=pdf-body
https://www.benchchem.com/product/b15612524?utm_src=pdf-body
https://www.lgcstandards.com/IT/en/Foramsulfuron-d6/p/TRC-F685006
https://asca-berlin.de/catalog/pesticides-and-metabolites/foramsulfuron-d6/
https://www.benchchem.com/product/b15612524?utm_src=pdf-body
https://asca-berlin.de/catalog/pesticides-and-metabolites/foramsulfuron-d6/
https://cymitquimica.com/products/04-C13905000/foramsulfuron/
https://pubchem.ncbi.nlm.nih.gov/compound/Foramsulfuron
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

The following table summarizes the key quantitative data for Foramsulfuron-d6 and its
unlabeled analog. Data on isotopic and chemical purity are typically provided by the supplier in

the Certificate of Analysis.

Property Foramsulfuron-d6 Foramsulfuron

Molecular Formula C17D6H14N60O7S C17H20N607S[3][4]

Molecular Weight 458.48 g/mol [1][2] 452.44 g/mol [3]
173159-57-4 (unlabeled)[2][3]

CAS Number (4] 173159-57-4[3][4]
Typically =298% (Supplier

Isotopic Purity ypicaly (Supp Not Applicable
dependent)
Typically 298% (Supplier

Chemical Purity ypicaty (Supp Not Applicable

dependent)

Experimental Protocol: Quantification of
Foramsulfuron in Water Samples by LC-MS/MS
using Foramsulfuron-d6 Internal Standard

This section details a representative experimental protocol for the analysis of Foramsulfuron in
water samples. This method utilizes Solid Phase Extraction (SPE) for sample cleanup and
concentration, followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
for detection and quantification.

Standard and Sample Preparation

e Stock Solutions: Prepare individual stock solutions of Foramsulfuron and Foramsulfuron-d6
in acetonitrile at a concentration of 1 mg/mL.

» Working Standard Solutions: Prepare a series of working standard solutions by serially
diluting the Foramsulfuron stock solution with a mixture of acetonitrile and water. Each of
these standards should be spiked with the Foramsulfuron-dé6 internal standard to a final

concentration of 100 ng/mL.
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e Sample Preparation:
o Collect 100 mL of the water sample.
o Acidify the sample to a pH of 3-4 using formic acid.

o Spike the sample with the Foramsulfuron-d6 internal standard solution to a final
concentration of 100 ng/mL.

Solid Phase Extraction (SPE)

» Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL
of deionized water.

o Loading: Load the prepared water sample onto the conditioned SPE cartridge at a flow rate
of approximately 5 mL/min.

e Washing: Wash the cartridge with 5 mL of deionized water to remove any interfering
substances.

o Elution: Elute the analytes from the cartridge with 5 mL of acetonitrile into a clean collection
tube.

o Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitution: Reconstitute the dried residue in 1 mL of the initial mobile phase.

LC-MS/MS Analysis

e Liquid Chromatography (LC) System: A standard HPLC or UHPLC system.
e Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 pm).
e Mobile Phase:

o A: Water with 0.1% formic acid

o B: Acetonitrile with 0.1% formic acid
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» Gradient: A typical gradient would start at 10% B, increasing to 90% B over 8 minutes,
holding for 2 minutes, and then returning to initial conditions for equilibration.

e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

« lonization Mode: Positive ion mode is generally suitable for Foramsulfuron.
e Multiple Reaction Monitoring (MRM) Transitions:

o Foramsulfuron: Precursor ion (Q1) m/z 453.1 — Product ion (Q3) m/z (specific fragment to
be determined by direct infusion).

o Foramsulfuron-d6: Precursor ion (Q1) m/z 459.1 — Product ion (Q3) m/z (corresponding
fragment to the unlabeled compound).

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the analytical method described above.
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Caption: Workflow for Foramsulfuron analysis using SPE and LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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